Cas no 921894-63-5 (2,6-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide)

• Product Name: 2,6-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide
• CAS No: 921894-63-5
• MF: C₂₄H₃₁N₃O₃
• MW: 409.521246194839
• CID: 5774369
• PubChem ID: 44024479
• Update Time: 2025-06-08

2,6-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• F2291-0132
• 2,6-dimethoxy-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide
• 2,6-dimethoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]benzamide
• 921894-63-5
• AKOS024636181
• 2,6-dimethoxy-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide
• 2,6-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide

• Inchi： 1S/C24H31N3O3/c1-26-14-11-18-15-17(9-10-19(18)26)20(27-12-4-5-13-27)16-25-24(28)23-21(29-2)7-6-8-22(23)30-3/h6-10,15,20H,4-5,11-14,16H2,1-3H3,(H,25,28)
• InChI Key： KVTQSTUWZDTKGG-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=CC=1OC)OC)NCC(C1C=CC2=C(CCN2C)C=1)N1CCCC1

Computed Properties

• Exact Mass: 409.237
• Monoisotopic Mass: 409.237
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: 3.4

Additional information on 2,6-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide

Introduction to 2,6-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide (CAS No. 921894-63-5) in Modern Chemical and Pharmaceutical Research

2,6-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide, identified by the CAS number 921894-63-5, is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2,6-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide is characterized by the presence of several key functional groups, including dimethoxy substituents on the benzamide core, a 1-methylated dihydroindole moiety, and a pyrrolidine side chain. These structural components contribute to its potential interactions with biological targets, making it an intriguing subject for medicinal chemistry studies.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the synergistic effects of multiple pharmacophores. The combination of a dihydroindole scaffold with benzamide and pyrrolidine moieties in CAS No. 921894-63-5 suggests potential applications in modulating various biological pathways. Specifically, the dihydroindole moiety has been associated with activities such as anti-inflammatory and anticancer properties, while the benzamide group is known for its role in pain management and neuroprotective effects.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently explore the biological potential of complex molecules like 2,6-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide. These methodologies have facilitated the identification of novel lead compounds with optimized pharmacokinetic profiles and reduced toxicity. The dimethoxy substituents on the benzamide core are particularly noteworthy, as they have been shown to enhance solubility and metabolic stability, which are critical factors in drug development.

The indole derivative component of this compound has been extensively studied for its potential role in modulating neurotransmitter systems. Specifically, the 1-methylated dihydroindole moiety may interact with serotonin receptors, which are implicated in a wide range of neurological disorders. This interaction could make CAS No. 921894-63-5 a valuable candidate for developing treatments targeting conditions such as depression, anxiety, and cognitive dysfunction.

Moreover, the pyrrolidine side chain in 2,6-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-y)ethylbenzamide introduces another layer of complexity that may contribute to its biological activity. Pyrrolidine derivatives are known for their versatility in drug design, often serving as key pharmacophores in drugs with central nervous system (CNS) effects. The presence of this group suggests that this compound may exhibit properties such as sedative or anxiolytic activity.

From a synthetic chemistry perspective, the preparation of CAS No. 921894-63-5 involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the dihydroindole core through cyclization reactions followed by functionalization with the benzamide and pyrrolidine moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary substituents with high precision.

The pharmacological evaluation of 921894-63 is currently underway in several research laboratories. Preliminary studies have shown promising results in vitro regarding its interaction with various biological targets. These findings have prompted further investigation into its potential therapeutic applications. The compound's ability to modulate multiple signaling pathways makes it an attractive candidate for developing multitarget drugs that can address complex diseases more effectively than single-target agents.

In conclusion, 2,6-dimethoxy-N - 2 - ( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) - 2 - ( pyrrolidin - 1 - yl ) ethylbenzamide ( CAS No . 921894 -63 -5) represents a significant advancement in pharmaceutical research due to its innovative molecular design and potential biological activities . Its unique structural features position it as a valuable asset in the quest for novel therapeutic agents capable of addressing a wide range of medical conditions . As research continues , further insights into its mechanism of action and clinical efficacy are expected to emerge , paving the way for new treatment strategies .